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Compound of Interest

Compound Name: Tyrphostin AG 528

Cat. No.: B10763294 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the dissolution and in vitro

use of Tyrphostin AG 528, a potent inhibitor of Epidermal Growth Factor Receptor (EGFR)

and ErbB2/HER2 tyrosine kinases.

Product Information
Tyrphostin AG 528, also known as Tyrphostin B66, is a synthetic compound widely used in

cancer research to study the role of EGFR and ErbB2 signaling pathways in cell proliferation,

differentiation, and apoptosis.

Quantitative Data Summary
The following table summarizes the key quantitative data for Tyrphostin AG 528.
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Parameter Value Reference

Molecular Weight 306.32 g/mol [1]

IC₅₀ for EGFR 4.9 µM [1][2][3]

IC₅₀ for ErbB2/HER2 2.1 µM [1][2][3]

Solubility in DMSO ≥ 60 mg/mL (195.87 mM) [1][3]

Solubility in Ethanol 5 mg/mL (16.32 mM) [1]

Solubility in Water < 1 mg/mL [1]

Dissolution Protocol for In Vitro Use
This protocol outlines the steps for preparing a stock solution of Tyrphostin AG 528 for use in

cell culture experiments.

Materials:

Tyrphostin AG 528 powder

Dimethyl sulfoxide (DMSO), cell culture grade

Sterile microcentrifuge tubes

Sterile pipette tips

Vortex mixer

Optional: Water bath or heating block set to 37°C

Procedure:

Aseptic Technique: Perform all steps in a sterile environment, such as a laminar flow hood, to

prevent contamination of your cell cultures.

Calculate Required Amount: Based on your desired stock solution concentration and volume,

calculate the mass of Tyrphostin AG 528 powder needed. For example, to prepare 1 mL of
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a 10 mM stock solution:

Mass (mg) = 10 mmol/L * 0.001 L * 306.32 g/mol * 1000 mg/g = 3.06 mg

Weighing: Carefully weigh the calculated amount of Tyrphostin AG 528 powder and transfer

it to a sterile microcentrifuge tube.

Solvent Addition: Add the appropriate volume of DMSO to the microcentrifuge tube. For the

example above, add 1 mL of DMSO.

Dissolution:

Vortex the solution vigorously for 1-2 minutes to facilitate dissolution.

If the compound does not fully dissolve, you can gently warm the solution at 37°C for 5-10

minutes and vortex again.[4] Some suppliers suggest using an ultrasonic bath to aid

dissolution.[4]

Sterilization (Optional but Recommended): If the DMSO used was not pre-sterilized, the

stock solution can be filter-sterilized using a 0.22 µm syringe filter compatible with DMSO.

Aliquoting and Storage:

Aliquot the stock solution into smaller, single-use volumes in sterile microcentrifuge tubes.

This prevents repeated freeze-thaw cycles which can degrade the compound.[1][2]

Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for long-term

storage (up to 6-12 months).[2][3]

Workflow for Preparing Tyrphostin AG 528 Stock Solution

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.benchchem.com/product/b10763294?utm_src=pdf-body
https://file.glpbio.com/quotepdf/product.php?token=1I1OI_QPV6HuSvmrs194j8VsebLdYji8Hm9i4NTVK-097J1Ktfd50UDbIqAcPY8UVRXORvQRLsTAVT1kWlwu6ucUCFxA6nM1Bi9z89ElTGZmfOWXaUVM4bgmX2mDShJIOp7uPs45woYB-
https://file.glpbio.com/quotepdf/product.php?token=1I1OI_QPV6HuSvmrs194j8VsebLdYji8Hm9i4NTVK-097J1Ktfd50UDbIqAcPY8UVRXORvQRLsTAVT1kWlwu6ucUCFxA6nM1Bi9z89ElTGZmfOWXaUVM4bgmX2mDShJIOp7uPs45woYB-
https://www.adooq.com/tyrphostin-ag-528.html
https://www.medchemexpress.com/Tyrphostin_AG_528.html
https://www.medchemexpress.com/Tyrphostin_AG_528.html
https://www.selleckchem.com/products/tyrphostin-ag-528.html
https://www.benchchem.com/product/b10763294?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10763294?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Stock Solution Preparation

Start

Weigh Tyrphostin AG 528 Powder

Add DMSO

Vortex to Dissolve

Fully Dissolved?

Warm at 37°C & Vortex

No

Aliquot into Tubes

Yes

Store at -20°C or -80°C

End

Click to download full resolution via product page

Caption: Workflow for dissolving Tyrphostin AG 528.
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In Vitro Experimental Protocol
This is a general protocol for treating cells with Tyrphostin AG 528. The optimal concentration

and incubation time will depend on the cell line and the specific experimental goals.

Materials:

Cultured cells in appropriate multi-well plates or flasks

Complete cell culture medium

Tyrphostin AG 528 stock solution (prepared as described above)

Phosphate-buffered saline (PBS)

Procedure:

Cell Seeding: Seed cells at the desired density in a multi-well plate and allow them to adhere

and grow, typically for 24 hours.

Preparation of Working Solution:

Thaw an aliquot of the Tyrphostin AG 528 stock solution at room temperature.

Dilute the stock solution to the desired final concentration in complete cell culture medium.

For example, to achieve a final concentration of 10 µM in 1 mL of medium from a 10 mM

stock solution, add 1 µL of the stock solution to 999 µL of medium.

Important: The final concentration of DMSO in the culture medium should be kept low

(typically ≤ 0.1%) to avoid solvent-induced cytotoxicity. A vehicle control (medium with the

same concentration of DMSO) should always be included in your experiments.

Cell Treatment:

Remove the existing medium from the cells.

Wash the cells once with sterile PBS (optional).
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Add the medium containing the desired concentration of Tyrphostin AG 528 (the working

solution) to the cells.

Incubation: Incubate the cells for the desired period (e.g., 24, 48, or 72 hours) at 37°C in a

humidified incubator with 5% CO₂.

Downstream Analysis: Following incubation, cells can be harvested for various downstream

analyses, such as viability assays (e.g., MTT, trypan blue), western blotting for protein

expression and phosphorylation, or cell cycle analysis.

Signaling Pathway Inhibition
Tyrphostin AG 528 primarily targets the tyrosine kinase activity of EGFR and ErbB2. Inhibition

of these receptors blocks downstream signaling cascades, including the RAS-RAF-MEK-ERK

(MAPK) and the PI3K-AKT-mTOR pathways, which are crucial for cell growth, proliferation, and

survival.

EGFR/ErbB2 Signaling Pathway Inhibition by Tyrphostin AG 528
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. adooq.com [adooq.com]

2. medchemexpress.com [medchemexpress.com]

3. selleckchem.com [selleckchem.com]

4. file.glpbio.com [file.glpbio.com]

To cite this document: BenchChem. [Tyrphostin AG 528: Application Notes and Protocols for
In Vitro Use]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10763294#how-to-dissolve-tyrphostin-ag-528-for-in-
vitro-use]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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